Methyl 5-amino-3,3-dimethyl-5-oxopentanoate

• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: methyl 5-amino-3,3-dimethyl-5-oxopentanoate
• InChI: InChI=1S/C8H15NO3/c1-8(2,4-6(9)10)5-7(11)12-3/h4-5H2,1-3H3,(H2,9,10)
• InChI Key: DFGCSBOKNFAYNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)N)CC(=O)OC

Description

Methyl 5-amino-3,3-dimethyl-5-oxopentanoate is a useful research compound. Its molecular formula is C8H15NO3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Amino-3,3-dimethyl-5-oxopentanoic acid (10.9 g; 68.6 mmoles) was dissolved in DMF (50 mL). Potassium carbonate (14.2 g; 103 mmoles) and methyl iodide (8.5 mL; 137.2 mmoles) were added and the reaction mixture was stirred overnight at room temperature. The reaction mixture was filtered, washing the filter cake with DMF. The DMF was removed under vacuum and the residue was suspended in ethyl acetate. The solids were removed by filtration and the ethyl acetate was removed under vacuum to give the product, methyl 5-amino-3,3-dimethyl-5-oxopentanoate, as a yellow oil (11.5 g; 97%). 1H NMR (400 MHz) DMSO-d6 δ 7.22 (1H, s, br), 6.73 (1H, s, br), 3.58 (3H, s), 2.39 (2H, s), 2.09 (2H, s), 1.02 (6H, s).